Cas no 103931-15-3 (1,2-Benzenediol,3-(methylthio)-)

• Product Name: 1,2-Benzenediol,3-(methylthio)-
• CAS No: 103931-15-3
• MF: C₇H₈O₂S
• MW: 156.202220916748
• CID: 211654
• PubChem ID: 124864
• Update Time: 2025-04-19

1,2-Benzenediol,3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,3-(methylthio)-
• 3-(methylthio)catechol
• 3-methylsulfanylbenzene-1,2-diol
• 3-(methylsulfanyl)benzene-1,2-diol
• 3-MTC
• 103931-15-3
• SCHEMBL2834212
• DTXSID90146148

• Inchi： 1S/C7H8O2S/c1-10-6-4-2-3-5(8)7(6)9/h2-4,8-9H,1H3
• InChI Key： SKTUJGHAQHSAEC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=C(C=1O)O

Computed Properties

• Exact Mass: 156.02454
• Monoisotopic Mass: 156.0245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 1.7
• Topological Polar Surface Area: 65.8

Experimental Properties

• Density: 1.36
• Boiling Point: 270.6°Cat760mmHg
• Flash Point: 132.1°C
• Refractive Index: 1.661
• PSA: 40.46
• LogP: 1.81970